molecular formula C12H17NOS B8332478 4-Dimethylamino-4-(2-thienyl)cyclohexanone

4-Dimethylamino-4-(2-thienyl)cyclohexanone

Cat. No.: B8332478
M. Wt: 223.34 g/mol
InChI Key: MWFVWRDGDVLNIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Dimethylamino-4-(2-thienyl)cyclohexanone is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NOS

Molecular Weight

223.34 g/mol

IUPAC Name

4-(dimethylamino)-4-thiophen-2-ylcyclohexan-1-one

InChI

InChI=1S/C12H17NOS/c1-13(2)12(11-4-3-9-15-11)7-5-10(14)6-8-12/h3-4,9H,5-8H2,1-2H3

InChI Key

MWFVWRDGDVLNIJ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1(CCC(=O)CC1)C2=CC=CS2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Following the procedure of Example 2, but substituting the appropriate quantity of 4-dimethylamino-4-(2-thienyl)cyclohexanone ethylene ketal (prepared above in Example 27H) for the 4-(p-chlorophenyl)-4-dimethylaminocyclohexanone, ethylene ketal hydrochloride there is prepared (after recrystallization from methanol-water) the title compound in 64% yield, m.p. 102°-103° C.
Name
4-dimethylamino-4-(2-thienyl)cyclohexanone ethylene ketal
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0 (± 1) mol
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reactant
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[Compound]
Name
ethylene ketal hydrochloride
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Synthesis routes and methods II

Procedure details

Dimethyl-(8-thiophen-2-yl-1,4-dioxa-spiro[4.5]dec-8-yl)-amine hydrochloride (8.68 g) was dissolved in 7.5M hydrochloric acid (29 ml), stirred for 48 hours at room temperature and then extracted with diethyl ether (2×50 ml). The aqueous phase was rendered alkaline with 5M sodium hydroxide solution, while cooling with ice, extracted with dichloromethane (3×50 ml), dried and concentrated. 4-Dimethylamino-4-thiophen-2-yl-cyclohexanone was obtained as a yellow solid (5.66 g; m.p. 108-110° C.).
Name
Dimethyl-(8-thiophen-2-yl-1,4-dioxa-spiro[4.5]dec-8-yl)-amine hydrochloride
Quantity
8.68 g
Type
reactant
Reaction Step One
Quantity
29 mL
Type
solvent
Reaction Step One

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